Cas no 2229336-10-9 (3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol
• CAS No: 2229336-10-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6386321
• PubChem ID: 165680328
• Update Time: 2025-06-08

3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol
• 2229336-10-9
• EN300-1832876

• Inchi： 1S/C9H14N2O2/c1-6-8(4-11-13-6)9(5-10)2-7(12)3-9/h4,7,12H,2-3,5,10H2,1H3
• InChI Key： GQCXAKJKHSQIPD-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=NOC=2C)(CN)C1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol

Research Briefing on 3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol (CAS: 2229336-10-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol (CAS: 2229336-10-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This structurally unique molecule combines a cyclobutane core with an aminomethyl group and a 5-methyl-1,2-oxazol-4-yl moiety, offering diverse possibilities for drug discovery and biological probe development. Recent studies have focused on its potential as a key intermediate in the synthesis of novel therapeutic agents targeting neurological disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for small molecule inhibitors of the NLRP3 inflammasome. Researchers modified the aminomethyl group to create a series of derivatives with improved binding affinity to the NLRP3 protein. The oxazole ring was found to participate in critical hydrogen bonding interactions with the target, while the cyclobutane core provided optimal spatial orientation for binding. Lead compounds derived from this scaffold showed nanomolar potency in cellular assays and significant anti-inflammatory effects in mouse models of colitis.

In parallel research, the compound has been investigated for its potential in central nervous system (CNS) drug development. The presence of both polar (hydroxyl and aminomethyl) and lipophilic (oxazole) groups gives it favorable physicochemical properties for blood-brain barrier penetration. A recent patent application (WO2023051234) describes derivatives of 2229336-10-9 as positive allosteric modulators of GABA-A receptors, with potential applications in anxiety and epilepsy treatment. The structural rigidity imparted by the cyclobutane ring appears to be crucial for receptor subtype selectivity.

Synthetic approaches to 3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol have been optimized in recent work. A 2024 publication in Organic Process Research & Development reports a scalable four-step synthesis from commercially available starting materials, achieving an overall yield of 42% with excellent purity (>99%). Key improvements include a copper-catalyzed cycloaddition for oxazole formation and a diastereoselective cyclobutanation step. These advances have made the compound more accessible for structure-activity relationship studies.

From a safety perspective, preliminary toxicology studies indicate that the parent compound has a favorable profile, with no significant cytotoxicity observed at concentrations up to 100 μM in hepatocyte assays. However, researchers note that certain derivatives with modifications to the aminomethyl group may require careful evaluation of potential off-target effects. Ongoing work is exploring the metabolic stability of this scaffold, with particular attention to the oxidation potential of the oxazole ring.

The unique three-dimensional structure of 2229336-10-9 has also attracted interest in chemical biology applications. Its compact, sp3-rich framework makes it an attractive candidate for fragment-based drug discovery. Researchers have successfully incorporated this scaffold into probes for studying protein-protein interactions, taking advantage of its ability to project functional groups in well-defined spatial arrangements. Recent cryo-EM studies have visualized the binding mode of related compounds to their protein targets, providing valuable structural insights for further optimization.

Looking forward, the versatility of 3-(aminomethyl)-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol suggests it will continue to be an important tool in medicinal chemistry. Current research directions include exploration of its use in PROTACs (proteolysis targeting chimeras) and covalent inhibitor design. The compound's balanced physicochemical properties and synthetic tractability position it as a valuable starting point for multiple drug discovery programs across therapeutic areas.